Cas no 1353776-81-4 (2-Bromo-5-propoxy-benzonitrile)

• Product Name: 2-Bromo-5-propoxy-benzonitrile
• CAS No: 1353776-81-4
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• CID: 2112726
• Update Time: 2023-08-03

2-Bromo-5-propoxy-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-propoxyBenzonitrile
• 2-bromo-5-propoxy-benzonitrile
• QZIQQZGEJCKDLW-UHFFFAOYSA-N
• Benzonitrile, 2-bromo-5-propoxy-
• 2-Bromo-5-propoxy-benzonitrile

• Inchi： 1S/C10H10BrNO/c1-2-5-13-9-3-4-10(11)8(6-9)7-12/h3-4,6H,2,5H2,1H3
• InChI Key： QZIQQZGEJCKDLW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C#N)OCCC

Computed Properties

• Exact Mass: 238.995
• Monoisotopic Mass: 238.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33